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Executive Summary: Radon-222 (222Rn) is a colorless, odorless, and tasteless radioactive
noble gas that originates from the natural radioactive decay of uranium-238 (238U), which is
ubiquitous in rocks and soil.[1][2][3] As a significant contributor to natural background radiation,
222Rn and its short-lived decay products are a primary cause of lung cancer, second only to
smoking.[4][5][6] The concentration of 222Rn varies significantly across different environmental
compartments, influenced by local geology, soil properties, and building characteristics. This
technical guide provides an in-depth overview of the natural sources of 222Rn, summarizes
typical background concentrations in soil, water, and air, and details the standard experimental
methodologies for its measurement. This document is intended for researchers, environmental
scientists, and public health professionals engaged in radiation studies and risk assessment.

Introduction to Radon-222
The Uranium-238 Decay Series: The Origin of Radon-222

Radon-222 is a naturally occurring radionuclide and is the most stable isotope of radon, with a
half-life of 3.82 days.[7][8] It is not a primordial radionuclide but rather an intermediate product
in the long decay chain of uranium-238, known as the uranium or radium series.[7][9] The
process begins with 238U, which is present in varying amounts in most rocks and soils.[2]
Through a sequence of alpha and beta decays, 228U transforms into more stable elements. A
key step in this series is the alpha decay of radium-226 (22°Ra), which has a half-life of 1600
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years, directly producing the noble gas 2?2Rn.[7][10] Being a gas, ?%2Rn can readily move
through porous materials, unlike its solid parent and progeny nuclides.[1]
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Caption: Simplified decay chain of Uranium-238 leading to the formation of Radon-222.

Health Significance

Radon-222 is recognized as a significant health hazard and a leading environmental cause of
cancer mortality.[3][4] The primary risk is not from the gas itself but from its short-lived, solid
decay products (progeny), such as polonium-218 and polonium-214.[5][9] When inhaled, these
radioactive particles can lodge in the lung tissue. As they decay, they emit alpha particles—
high-energy bursts that can damage the DNA of bronchial epithelial cells, potentially leading to
lung cancer over time.[5][6] The U.S. Environmental Protection Agency (EPA) attributes
approximately 21,000 lung cancer deaths annually in the United States to radon exposure.[4][6]
The risk is substantially higher for smokers, with studies indicating a strong synergistic effect
between radon exposure and tobacco smoke.[3][4]

Natural Sources and Environmental Pathways

The journey of Radon-222 from its origin in the earth's crust to human environments is
governed by a series of physical processes.

Primary Geological Sources

The primary source of 22Rn is the decay of 22°Ra present in soil, bedrock, and other geological
materials.[11][12] The concentration of parent uranium and radium varies significantly with
geology. Igneous and metamorphic rocks, such as granites, and sedimentary rocks like shales
and phosphate rock, tend to have higher uranium content and thus a greater potential for radon
production.[1][2][13]
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Factors Influencing Radon Transport

Several factors control the rate at which radon moves from the mineral grains where it is
formed into the air and water:

o Emanation Coefficient: This is the fraction of radon atoms generated within a mineral grain
that successfully escape into the pore space (filled with air or water).[14] It is influenced by
moisture content and the patrticle size of the material; smaller particles have a higher
surface-area-to-volume ratio, increasing the probability of emanation.[15][16]

e Permeability and Porosity: The ability of radon to migrate through soil and rock is dependent
on the interconnectedness of pore spaces (permeability). Coarse soils like gravels and
sands are more permeable than dense clays, allowing for more rapid transport of soil gas.
[11][17]

o Environmental Factors: Soil moisture, atmospheric pressure, and temperature gradients can
influence radon exhalation from the ground. For example, a drop in barometric pressure can
increase the rate at which soil gas is drawn towards the surface.[18][19]

Environmental Migration Pathways

Once in the pore spaces, radon gas can migrate into different environmental compartments. It
can dissolve into groundwater, be released directly into the outdoor atmosphere (exhalation), or
be drawn into buildings through pressure differences.
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Caption: Migration pathways of Radon-222 from geological sources to various environments.

Background Levels of Radon-222

Radon-222 concentrations are typically measured in units of Becquerels per cubic meter
(Bg/ms3), representing the number of radioactive decays per second in a cubic meter of air or
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water. Another common unit is picocuries per liter (pCi/L), where 1 pCi/L is equivalent to 37

Bg/m3.

Table 1: Typical Radon-222 Concentrations in Soil Gas

The concentration of radon in the air filling the pore spaces of soil is typically very high,

representing the most direct source for indoor radon accumulation.

Geologic Concentration L.
. Notes Citations
Setting/Depth Range (Bq/m?)
Most U.S. soils fall
General Range 7,400 - 74,000 o [20]
within this range.
) ) Highly variable
Typical High ) ]
N ) < 10,000 - 100,000+ depending on radium [12]
Permeability Soil _
content and soil type.
Concentration is low
Soil at 15 cm depth ~70 near the surface due [21]
to atmospheric mixing.
Concentration
Soil at 55 cm depth ~22,500 increases significantly  [21]
with depth.
Soil Gas (Wisconsin, 130 - 7,810 pCi/L Median value was 560 2]

USA)

(4,810 - 288,970)

pCilL (20,720 Bg/m?).

Table 2: Typical Radon-222 Concentrations in Water

Radon readily dissolves into groundwater from aquifer materials. Surface water concentrations

are significantly lower due to rapid degassing into the atmosphere.[23][24]
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Concentration

Water Source Notes Citations
Range (Bgq/m?)
Can reach extremely
Groundwater ] ] )
3,700 - 111,000,000 high levels in certain [20]
(General) )
aquifers.
Wells in crystalline
Groundwater 260 - 22,000 pCi/L bedrock showed the 22][25]
(Wisconsin, USA) (9,620 - 814,000) highest
concentrations.
Average of 96,000
Groundwater i
. ] 24,000 - 170,000 Bg/m?3 in a coastal [26]
(Zhejiang, China)
study.
2-3 orders of ) )
Surface Water ) Radon is rapidly lost
magnitude lower than [23]
(General) to the atmosphere.
local groundwater
Surface Seawater Average of 110 Bg/m3
20 - 280 [26]

(Zhejiang, China)

in a coastal study.

Table 3: Typical Radon-222 Concentrations in Outdoor

Air

In outdoor air, radon exhaled from the ground is quickly diluted to low concentrations.
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. . Concentration
Location/Condition
Range (Bgq/m?)

Notes Citations

Global Average

Varies with geology

) 5-20 and atmospheric [31[12]
(Typical) g
conditions.
Can be higher during
General Range 1-100 periods of [27]
atmospheric inversion.
) ) ) Estimated mean is
Contiguous United 100 - 400 pCi/m?3 (3.7 )
around 250 pCi/m3 [28]
States (Mean) - 14.8)

(9.25 Bg/m3).

Near Uranium Tailings  Up to 10,434

Localized sources can
significantly elevate [29]

outdoor levels.

Table 4: Typical Radon-222 Concentrations in Indoor Air

Indoor air can accumulate radon to levels much higher than outdoors, as buildings can draw

radon-laden soil gas from the ground.
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) Concentration o
Environment Notes Citations
Range (Bgq/m?)

National averages

Global Average vary based on
_ 20 - 150 o [12]
(Dwellings) geology and building
practices.

WHO recommends
WHO Reference Level 100 (Action Level) remediation if levels [3][30]
exceed this value.

Recommended upper
limit for annual

IAEA Reference Level < 300 (for homes) [2]
average

concentration.

EPA recommends that
U.S. EPA Action Level 4 pCi/L (148) homeowners take [41[30]

action to mitigate.

Methodologies for Measurement and Analysis

Accurate quantification of Radon-222 is critical for research and risk assessment.
Methodologies are broadly classified as active (requiring power) or passive (no power
required).

Measurement of Radon in Air

This is a passive, integrating method ideal for long-term measurements (e.g., 3-12 months).

o Detector: A small piece of special plastic, such as CR-39 (allyl diglycol carbonate), is housed
within a small, filtered container.[31]

o Deployment: The container is opened and placed in the desired measurement location.
Radon gas diffuses into the container through the filter.

o Mechanism: As radon and its progeny decay inside the container, they emit alpha particles
that strike the plastic, creating microscopic damage tracks.
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o Analysis: After the exposure period, the plastic detector is returned to a laboratory. It is
chemically etched (e.g., in a caustic solution), which enlarges the damage tracks.[31]

e Quantification: The tracks are counted using a microscope or automated scanner. The track
density (tracks/mm?2) is proportional to the average radon concentration over the exposure
period, as determined by a calibration factor.[31]

This is a passive method used for short-term screening measurements (typically 2-7 days).

Detector: A container, often a small canister or pouch, is filled with a pre-weighed amount of
activated charcoal.[31][32]

Deployment: The container is opened in the sampling area, allowing radon in the air to
adsorb onto the surface of the charcoal granules.

Mechanism: The method relies on the high affinity of charcoal for radon gas. Because radon
is continually adsorbed and desorbed, and because it decays with a 3.82-day half-life, this
method does not provide a true time-integrated average.[31][32]

Analysis: After the exposure period, the container is sealed and sent to a laboratory. The
amount of radon is quantified by measuring the gamma rays emitted by its decay products
(specifically Lead-214 and Bismuth-214) using a gamma spectrometer with a sodium iodide
(Nal) detector.[31][32] The concentration is calculated based on the counts, exposure time,
and a device-specific calibration factor.

Measurement of Radon in Water

This is a common and accurate laboratory method for quantifying radon dissolved in water.

o Sampling: A water sample (typically 10-20 mL) is collected directly into a glass vial
containing a water-immiscible mineral oil-based scintillation cocktail.[33] Extreme care must
be taken to avoid agitating the sample, which would cause radon to degas and escape. The
vial is filled with zero headspace (no air bubbles) and sealed immediately.[34]

o Extraction: The vial is shaken vigorously. Radon, being a noble gas, is lipophilic and
preferentially partitions from the water phase into the scintillation cocktail.
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e Analysis: The vial is placed in a liquid scintillation counter. The counter is typically left for at
least 3 hours to allow radon and its short-lived decay products to reach secular equilibrium.

e Quantification: The alpha and beta particles emitted during the decay of radon and its
progeny interact with the scintillator, producing photons of light. The counter's photomultiplier
tubes detect these light flashes. By counting the pulses within a specific energy window, the
activity of radon in the sample can be determined with high precision.[33][34]

Measurement of Radon Exhalation from Solids

This method is used to determine the rate at which radon is released from soil, rock, or building
materials.

o Sample Preparation: A known quantity (mass and surface area) of the material to be tested
is placed in a sealed, airtight container of a known volume.[35] The sample may be dried or
have its moisture content adjusted depending on the experimental goals.

e Accumulation: The container is sealed, and radon gas emanating from the sample is allowed
to accumulate inside the chamber over a set period.

o Measurement: After the accumulation period, the radon concentration in the air inside the
chamber is measured. This can be done by taking an air sample from the chamber and
analyzing it with a scintillation cell (Lucas cell) or by placing a passive detector (like ATD or
charcoal) inside the chamber for the duration of the experiment.[19][35]

o Calculation: The radon exhalation rate, expressed in units of Bg per unit area per unit time
(Ba/m?3/s) or Bq per unit mass per unit time (Bg/kg/s), is calculated based on the measured
radon concentration, the volume of the chamber, the surface area or mass of the sample,
and the accumulation time, correcting for radon decay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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